Cas no 1247890-45-4 ((5-METHYLFURAN-2-YL)METHANESULFONYL CHLORIDE)

• Product Name: (5-METHYLFURAN-2-YL)METHANESULFONYL CHLORIDE
• CAS No: 1247890-45-4
• MF: C₆H₇ClO₃S
• MW: 194.635979890823
• CID: 2101779
• Update Time: 2025-08-04

(5-METHYLFURAN-2-YL)METHANESULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• (5-METHYLFURAN-2-YL)METHANESULFONYL CHLORIDE
• CID 82239873
• 2-Furanmethanesulfonyl chloride, 5-methyl-

• Inchi： 1S/C6H7ClO3S/c1-5-2-3-6(10-5)4-11(7,8)9/h2-3H,4H2,1H3
• InChI Key： VBKOHUIUVNRZMV-UHFFFAOYSA-N
• SMILES： ClS(CC1=CC=C(C)O1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 219
• Topological Polar Surface Area: 55.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (5-METHYLFURAN-2-YL)METHANESULFONYL CHLORIDE

Comprehensive Guide to (5-Methylfuran-2-yl)methanesulfonyl Chloride (CAS No. 1247890-45-4)

(5-Methylfuran-2-yl)methanesulfonyl chloride (CAS No. 1247890-45-4) is a specialized chemical compound widely used in organic synthesis and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are known for their reactivity and versatility in forming sulfonamides and other derivatives. The presence of the 5-methylfuran-2-yl moiety adds unique properties, making it valuable in the development of novel chemical entities.

The molecular structure of (5-methylfuran-2-yl)methanesulfonyl chloride features a furan ring substituted with a methyl group at the 5-position and a methanesulfonyl chloride functional group. This combination enhances its reactivity, particularly in nucleophilic substitution reactions. Researchers often employ this compound in the synthesis of heterocyclic compounds, which are crucial in drug discovery and material science.

One of the key applications of (5-methylfuran-2-yl)methanesulfonyl chloride is in the preparation of sulfonamide derivatives. Sulfonamides are widely used in medicinal chemistry due to their antibacterial, antiviral, and anti-inflammatory properties. The compound's ability to act as a sulfonylating agent makes it indispensable in the synthesis of bioactive molecules. Recent studies have highlighted its potential in developing targeted therapies for various diseases, aligning with the growing interest in precision medicine.

In addition to pharmaceutical applications, (5-methylfuran-2-yl)methanesulfonyl chloride is also explored in agrochemical research. The furan ring is a common motif in pesticides and herbicides, and the sulfonyl chloride group allows for further functionalization. This has led to increased demand for the compound in the development of eco-friendly agrochemicals, a trending topic in sustainable agriculture.

The synthesis of (5-methylfuran-2-yl)methanesulfonyl chloride typically involves the reaction of 5-methylfurfuryl alcohol with methanesulfonyl chloride under controlled conditions. Proper handling and storage are essential to maintain its stability, as sulfonyl chlorides are generally moisture-sensitive. Researchers and manufacturers must adhere to strict safety protocols to ensure optimal results.

Market trends indicate a rising demand for high-purity (5-methylfuran-2-yl)methanesulfonyl chloride, driven by advancements in pharmaceutical and agrochemical industries. Companies specializing in fine chemicals are investing in scalable synthesis methods to meet this demand. The compound's unique properties and applications position it as a valuable asset in innovative research and industrial processes.

For researchers seeking reliable sources of (5-methylfuran-2-yl)methanesulfonyl chloride, it is crucial to partner with reputable suppliers who provide detailed analytical data, including HPLC and NMR spectra. Quality assurance is paramount, especially when the compound is used in sensitive applications such as drug development. Transparency in sourcing and production methods is a growing concern among end-users, reflecting broader trends in ethical chemistry.

In conclusion, (5-methylfuran-2-yl)methanesulfonyl chloride (CAS No. 1247890-45-4) is a versatile and highly functional compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it a valuable tool for researchers exploring new chemical spaces. As the demand for specialty chemicals continues to grow, this compound is poised to play a pivotal role in shaping future innovations.